Cas no 134390-99-1 (Hydroxy Sulfentrazone)

Hydroxy Sulfentrazone is a pre- and post-emergence herbicide belonging to the triazolinone class, designed for broad-spectrum weed control in crops such as soybeans, sugarcane, and cereals. Its mode of action involves inhibition of protoporphyrinogen oxidase (PPO), disrupting chlorophyll synthesis and leading to rapid desiccation of susceptible weeds. The compound exhibits strong activity against key broadleaf and grassy weeds, including resistant species. Hydroxy Sulfentrazone is characterized by its soil residual activity, providing extended weed suppression. It demonstrates favorable environmental profiles, including low volatility and reduced leaching potential compared to earlier PPO inhibitors. The hydroxylated structure contributes to improved crop selectivity while maintaining efficacy at lower application rates.
Hydroxy Sulfentrazone structure
Hydroxy Sulfentrazone structure
Product Name:Hydroxy Sulfentrazone
CAS No:134390-99-1
MF:C11H10Cl2F2N4O4S
MW:403.189305782318
CID:1235747
PubChem ID:20055237
Update Time:2025-06-08

Hydroxy Sulfentrazone Chemical and Physical Properties

Names and Identifiers

    • N-{2,4-dichloro-5-[4-(difluoromethyl)-3-(hydroxymethyl)-5-oxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]phenyl}methanesulfonamide
    • methanesu<wbr>
    • N-{2,4-Di<wbr>
    • Sulfentrazone metabolite
    • JZJKMWPTUGSZCH-UHFFFAOYSA-N
    • 134390-99-1
    • Hydroxy Sulfentrazone; Methanesulfonamide, N-[2,4-dichloro-5-[4-(difluoromethyl)-4,5-dihydro-3-(hydroxymethyl)-5-oxo-1H-1,2,4-triazol-1-yl]phenyl]-; N-[2,4-Dichloro-5-[4-(difluoromethyl)-4,5-dihydro-3-(hydroxymethyl)-5-oxo-1H-1,2,4-triazol-1-yl]phenyl]methanesulfonamide
    • 1-[2,4-Dichloro-5-(methylsulfonylamino)phenyl]-3-(hydroxymethyl)-4-(difluoromethyl)-1H-1,2,4-triazol-5(4H)-one
    • CHEBI:184678
    • HYDROXY SULFENTRAZONE
    • N-[2,4-dichloro-5-[4-(diluoromethyl)-3-(hydroxymethyl)-5-oxo-1,2,4-triazol-1-yl]phenyl]methanesulonamide
    • Hydroxy Sulfentrazone
    • Inchi: 1S/C11H10Cl2F2N4O4S/c1-24(22,23)17-7-3-8(6(13)2-5(7)12)19-11(21)18(10(14)15)9(4-20)16-19/h2-3,10,17,20H,4H2,1H3
    • InChI Key: JZJKMWPTUGSZCH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1N1C(N(C(F)F)C(CO)=N1)=O)NS(C)(=O)=O)Cl

Computed Properties

  • Exact Mass: 401.977
  • Monoisotopic Mass: 401.9767877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 102.31

Hydroxy Sulfentrazone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H977690-1mg
Hydroxy Sulfentrazone
134390-99-1
1mg
$253.00 2023-05-18
TRC
H977690-5mg
Hydroxy Sulfentrazone
134390-99-1
5mg
$1097.00 2023-05-18
TRC
H977690-10mg
Hydroxy Sulfentrazone
134390-99-1
10mg
$ 630.00 2023-09-07
TRC
H977690-2.5mg
Hydroxy Sulfentrazone
134390-99-1
2.5mg
$ 175.00 2023-09-07
TRC
H977690-25mg
Hydroxy Sulfentrazone
134390-99-1
25mg
$ 1400.00 2023-09-07

Additional information on Hydroxy Sulfentrazone

Professional Introduction to Hydroxy Sulfentrazone (CAS No. 134390-99-1)

Hydroxy Sulfentrazone is a specialized compound with the chemical formula C14H14ClN3O6S, identified by its CAS number CAS No. 134390-99-1. This compound has garnered significant attention in the field of agrochemical research due to its unique properties and applications. As a derivative of sulfentrazone, it exhibits enhanced efficacy in weed control while maintaining environmental compatibility.

The primary mechanism of action for Hydroxy Sulfentrazone lies in its ability to inhibit acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis. By disrupting this pathway, the compound effectively suppresses weed growth, making it a valuable tool in modern agricultural practices. Recent studies have highlighted its effectiveness against a broad spectrum of weeds, including resistant varieties, underscoring its versatility and long-term utility.

In recent years, research has focused on optimizing the formulation and application methods of Hydroxy Sulfentrazone to maximize its benefits while minimizing potential side effects. Advanced delivery systems, such as slow-release formulations and nano-based carriers, have been explored to enhance absorption and reduce environmental impact. These innovations align with global trends toward sustainable agriculture, ensuring that weed management remains effective without compromising ecological balance.

The chemical structure of CAS No. 134390-99-1 incorporates a hydroxyl group, which contributes to its stability and bioavailability. This modification allows for better integration into existing agrochemical mixtures, improving overall performance. Comparative analyses with its parent compound sulfentrazone have revealed improved selectivity, reducing the risk of phytotoxicity on crops. Such findings are crucial for developing next-generation herbicides that meet stringent safety standards.

Sustainability is a key focus in the development of agrochemicals like Hydroxy Sulfentrazone. Field trials have demonstrated its efficacy at lower application rates compared to conventional herbicides, leading to reduced chemical usage and environmental footprint. Additionally, its degradation products are less persistent in soil, minimizing long-term ecological risks. These attributes make it an attractive option for farmers seeking environmentally responsible solutions.

The pharmacokinetic profile of Hydroxy Sulfentrazone has been thoroughly investigated to ensure safety for non-target organisms. Studies indicate rapid breakdown in aquatic environments, with minimal bioaccumulation potential. This aligns with regulatory requirements aimed at protecting aquatic ecosystems from chemical residues. Furthermore, research into its metabolic pathways has provided insights into potential synergies with other biocides, offering opportunities for combination therapies that enhance pest management.

In conclusion, Hydroxy Sulfentrazone (CAS No. 134390-99-1) represents a significant advancement in agrochemical science. Its potent weed control capabilities, combined with environmental benefits and improved formulation technologies, position it as a cornerstone of modern sustainable agriculture. As research continues to uncover new applications and refine its use, this compound is poised to play an increasingly vital role in global food production systems.

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